2-Bromoethanol-1,1,2,2-d4

• CAS No.: 81764-55-8
• Product Name: 2-Bromoethanol-1,1,2,2-d4
• Molecular Formula: C2H5BrO
• Molecular Weight: 128.99 g/mol
• IUPAC Name: 2-bromo-1,1,2,2-tetradeuterioethanol
• Standard InChI: InChI=1S/C2H5BrO/c3-1-2-4/h4H,1-2H2/i1D2,2D2
• Standard InChIKey: LDLCZOVUSADOIV-LNLMKGTHSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])Br)O
• SMILES: C(CBr)O
• Canonical SMILES: C(CBr)O
• Density: 1.819 g/mL at 25 °C(lit.)
• Melting Point: 56-57 °C20 mm Hg(lit.)
• Synonyms: 1-Bromo-2-ethanol-d4; 1-Bromo-2-hydroxyethane-d4; 2-Bromoethyl-d4 Alcohol; 2-Hydroxyethyl-d4 Bromide; Ethylene Bromohydrin-d4; Glycol Bromohydrin-d4; NSC 2869-d4; β-Bromoethanol-d4
• Reference: Womack CC, Booth RS, Brynteson MD, Butler LJ, Szpunar DE. Characterizing the rovibrational distribution of CD2CD2OH radicals produced via the photodissociation of 2-bromoethanol-d4. J Phys Chem A. 2011 Dec 29;115(51):14559-69. doi: 10.1021/jp2059694. Epub 2011 Dec 2. PMID: 22070664.
• PubChem Compound: 12359290
• Last Modified: Nov 11 2021